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This guide provides a detailed comparison of the brisance of the historical primary explosive,
mercury(ll) fulminate (Knallquecksilber), with modern primary explosives, including lead
azide, lead styphnate, and diazodinitrophenol (DDNP). Brisance, the shattering effect of an
explosive, is a critical performance parameter. This document outlines the quantitative data
available, details the experimental protocols for brisance determination, and presents a logical
framework for comparison.

Introduction to Primary Explosives and Brisance

Primary explosives are highly sensitive materials used to initiate less sensitive secondary
explosives.[1] A key characteristic of a primary explosive is its brisance, or shattering power,
which is closely related to its detonation pressure.[2][3] High brisance is crucial for ensuring a
reliable and rapid initiation of the explosive train.[3] Historically, mercury fulminate was a widely
used primary explosive, but it has been largely superseded by more stable, less toxic, and
often more brisant compounds.[4][5]

Comparative Performance Data

The following table summarizes key performance characteristics of mercury fulminate and
selected modern primary explosives. While detonation velocity is a primary indicator of
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performance and is readily available, direct, side-by-side quantitative brisance data from
standardized tests is less common in open literature. The values presented are compiled from
various sources and should be considered in the context of potential variations in experimental

conditions.
Mercury
Fulminate . Lead Diazodinitroph
Property . Lead Azide
(Knallquecksil Styphnate enol (DDNP)
ber)
Chemical CeH(NO2)3(02Pb
Hg(CNO)2 Pb(Ns)2 CeH2N4Os
Formula )
Density (g/cm?3) 4.42 4.71 29-31 1.63
Detonation
, 4,250[6] 5,180[6] 5,200[7] 7,100[6]
Velocity (m/s)
Brisance (Sand Data not Data not Data not Data not
Crush Test, g) available available available available
Brisance (Hess Data not Data not Data not Data not
Test, mm) available available available available
Brisance (Plate Data not Data not Data not Data not
Dent Test) available available available available
Less sensitive Less sensitive
Impact ] ]
o High[4] High than lead than mercury
Sensitivity ] ]
azide[7] fulminate[8]
- Much less
o Less sensitive .
Friction _ _ sensitive than
o High[4] High than mercury
Sensitivity mercury

fulminate[7] fulminate[s]

Experimental Protocols for Brisance Determination

Standardized tests are essential for quantifying and comparing the brisance of explosives. The
following are detailed methodologies for three common tests.
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Hess Test (Lead Block Compression)

The Hess test measures the crushing effect of an explosive on a lead cylinder.[9]
Apparatus:

e Acylindrical lead block, typically 60 mm in height and 40 mm in diameter, placed on a
massive steel base.[9]

o Asteel disc, 10-30 mm thick, placed on top of the lead cylinder to attenuate the shock wave
pressure.[10]

e A50 g charge of the explosive being tested, with a diameter of 40 mm, is placed on the steel
disc.[10]

Procedure:

The initial height of the lead cylinder is precisely measured.

e The explosive charge is placed on the steel disc, which is centered on the lead cylinder.
e The explosive is detonated.

e The final height of the compressed lead cylinder is measured.

e The brisance is expressed as the difference between the initial and final heights of the lead
cylinder in millimeters.[9]

Sand Crush Test

The sand crush test quantifies brisance by measuring the amount of standardized sand that is
crushed by the detonation of an explosive sample.[9]

Apparatus:
o A set of standardized sieves for grading the sand.[9]

o Arobust container (bomb) to hold the sand and the explosive charge.[11]
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o A standardized sand, typically Ottawa sand of a specific grain size (e.g., retained on a 30-
mesh sieve).[9][11]

Procedure:

A pre-sifted, known quantity of sand is placed in the container.

A small, known weight of the explosive (e.g., 0.4 g) is placed in the center of the sand.[11]

The explosive is detonated.

The sand is then re-sifted through the same sieve.

The weight of the sand that has been crushed finely enough to pass through the sieve is
measured. This weight, in grams, is a measure of the explosive's brisance.[9]

Plate Dent Test

The plate dent test evaluates the ability of an explosive to create a depression in a
standardized steel plate, which correlates with its detonation pressure and brisance.[12][13]

Apparatus:

o Acold-rolled steel witness plate of a specified hardness and dimensions (e.g., 12.7 cm X
12.7 cm x 5.1 cm).[13]

» Acylindrical charge of the explosive (e.g., 4.1 cm diameter, 15.2 cm height) is placed
vertically on the center of the plate.[13]

e An initiator, such as a detonator, is placed on top of the explosive charge.[14]
Procedure:

o The explosive charge is placed on the witness plate.

e The charge is initiated.

e The depth of the resulting dent in the steel plate is measured using a depth micrometer.[14]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://scitoys.com/testing_explo.html
http://www.sciencemadness.org/talk/files.php?pid=318458&aid=29687
http://www.sciencemadness.org/talk/files.php?pid=318458&aid=29687
https://scitoys.com/testing_explo.html
https://www.researchgate.net/publication/236411641_Investigating_Explosive_and_Material_Properties_by_Use_of_the_Plate-Dent-Test
https://www.researchgate.net/publication/301239099_Predicting_the_Plate_Dent_Test_Output_in_Order_to_Assess_the_Performance_of_Condensed_High_Explosives
https://www.researchgate.net/publication/301239099_Predicting_the_Plate_Dent_Test_Output_in_Order_to_Assess_the_Performance_of_Condensed_High_Explosives
https://www.researchgate.net/publication/301239099_Predicting_the_Plate_Dent_Test_Output_in_Order_to_Assess_the_Performance_of_Condensed_High_Explosives
https://www.osti.gov/servlets/purl/6742166
https://www.osti.gov/servlets/purl/6742166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e The depth of the dent is used as a comparative measure of brisance.[13]

Comparative Analysis Workflow

The following diagram illustrates the logical workflow for comparing the brisance of different
primary explosives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Mercury(II)_fulminate
https://pmc.ncbi.nlm.nih.gov/articles/PMC1459368/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1459368/
https://en.wikipedia.org/wiki/Table_of_explosive_detonation_velocities
https://en.wikipedia.org/wiki/Lead_styphnate
https://apps.dtic.mil/sti/tr/pdf/AD0019202.pdf
https://scitoys.com/testing_explo.html
https://www.researchgate.net/publication/264038240_Introduction_to_Energetic_Materials
http://www.sciencemadness.org/talk/files.php?pid=318458&aid=29687
https://www.researchgate.net/publication/236411641_Investigating_Explosive_and_Material_Properties_by_Use_of_the_Plate-Dent-Test
https://www.researchgate.net/publication/301239099_Predicting_the_Plate_Dent_Test_Output_in_Order_to_Assess_the_Performance_of_Condensed_High_Explosives
https://www.osti.gov/servlets/purl/6742166
https://www.benchchem.com/product/b1245868#comparing-the-brisance-of-knallquecksilber-with-modern-primary-explosives
https://www.benchchem.com/product/b1245868#comparing-the-brisance-of-knallquecksilber-with-modern-primary-explosives
https://www.benchchem.com/product/b1245868#comparing-the-brisance-of-knallquecksilber-with-modern-primary-explosives
https://www.benchchem.com/product/b1245868#comparing-the-brisance-of-knallquecksilber-with-modern-primary-explosives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1245868?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

